Cas no 1895676-06-8 (3-methoxy-4-(piperazin-1-yl)methylphenol)

• Product Name: 3-methoxy-4-(piperazin-1-yl)methylphenol
• CAS No: 1895676-06-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5866656
• PubChem ID: 117219389
• Update Time: 2025-08-02

3-methoxy-4-(piperazin-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(piperazin-1-yl)methylphenol
• GS2138
• 3-methoxy-4-[(piperazin-1-yl)methyl]phenol
• 1-(2-methoxy-4-nitrobenzyl)piperazine
• EN300-1804540
• 1895676-06-8

• Inchi： 1S/C12H18N2O2/c1-16-12-8-11(15)3-2-10(12)9-14-6-4-13-5-7-14/h2-3,8,13,15H,4-7,9H2,1H3
• InChI Key： JEAZYCOSLJYOIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CN1CCNCC1)O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 3-methoxy-4-(piperazin-1-yl)methylphenol

Comprehensive Overview of 3-Methoxy-4-(piperazin-1-yl)methylphenol (CAS No. 1895676-06-8): Properties, Applications, and Market Insights

3-Methoxy-4-(piperazin-1-yl)methylphenol (CAS No. 1895676-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and methoxyphenol functional groups, exhibits versatile properties that make it valuable in drug development and material science. Researchers and industry professionals frequently search for terms like "3-Methoxy-4-(piperazin-1-yl)methylphenol synthesis", "CAS 1895676-06-8 applications", and "piperazine derivatives in medicine", reflecting its growing relevance.

The molecular structure of 3-Methoxy-4-(piperazin-1-yl)methylphenol combines a phenolic core with a piperazine moiety, enhancing its solubility and reactivity. This structural feature is particularly advantageous in designing central nervous system (CNS) drugs, as piperazine derivatives are known to modulate neurotransmitter activity. Recent studies highlight its potential in addressing neurodegenerative disorders, a hot topic in medical research. The compound's methoxy group further contributes to its stability, making it suitable for prolonged therapeutic use.

In the pharmaceutical industry, 3-Methoxy-4-(piperazin-1-yl)methylphenol is explored as an intermediate in synthesizing antidepressants and antipsychotics. Its ability to cross the blood-brain barrier efficiently has spurred interest in developing next-generation neurological therapeutics. Additionally, its antioxidant properties are under investigation for combating oxidative stress-related conditions, aligning with the rising demand for neuroprotective agents.

Beyond medicine, CAS 1895676-06-8 finds applications in material science, particularly in polymer chemistry. Its phenolic structure allows it to act as a cross-linking agent, enhancing the durability of synthetic resins. This dual utility in pharmaceuticals and advanced materials underscores its industrial significance. Searches for "piperazine-based polymers" and "phenolic derivatives in materials" often intersect with discussions about this compound.

The market for 3-Methoxy-4-(piperazin-1-yl)methylphenol is expanding, driven by advancements in precision medicine and sustainable materials. Regulatory approvals for piperazine-containing drugs have further boosted its demand. However, challenges like synthesis scalability and cost-effective production remain critical areas of research. Companies are investing in green chemistry approaches to address these issues, reflecting the industry's shift toward environmentally friendly practices.

In conclusion, 3-Methoxy-4-(piperazin-1-yl)methylphenol (CAS No. 1895676-06-8) is a multifaceted compound with promising applications in healthcare and technology. Its structural versatility and functional efficacy position it as a key player in addressing contemporary scientific challenges. As research progresses, its role in innovative therapies and advanced materials is expected to grow, making it a compound worth watching in the coming years.